Cas no 76168-82-6 (Ramoplanin)

Ramoplanin is a glycolipodepsipeptide antibiotic with potent activity against Gram-positive bacteria, including multidrug-resistant pathogens such as vancomycin-resistant Enterococcus (VRE) and Clostridium difficile. Its mechanism of action involves binding to lipid intermediates in bacterial cell wall biosynthesis, disrupting peptidoglycan formation and leading to cell lysis. Ramoplanin exhibits minimal systemic absorption when administered orally, making it particularly effective for localized gastrointestinal infections. Its unique structure and target specificity reduce the likelihood of cross-resistance with other antibiotics. Due to its narrow spectrum and low bioavailability, ramoplanin is a promising candidate for targeted therapy with reduced risk of systemic side effects or disruption of commensal microbiota.
Ramoplanin structure
Ramoplanin structure
Product Name:Ramoplanin
CAS No:76168-82-6
MF:C106H170ClN21O30
MW:2254.05972719193
CID:563172
PubChem ID:16132338
Update Time:2025-08-05

Ramoplanin Chemical and Physical Properties

Names and Identifiers

    • Ramoplanin
    • Ramipril Methyl-d3 Ester
    • A 16686
    • A 16686A
    • Antibiotic A 16686
    • Antibiotic A 16686, 2-(((3alpha,5beta)-3-hydroxy-7,24-dioxocholan-24-yl)amino)-, (SP-4-2)-
    • Glycolipodepsi peptide
    • Glycolipodepsi peptide antibiotic produced by actinoplanes species ATCC33076. Ramoplanin is a complex antibiotic consisting of a main component designated as ramoplanin A2 and a small amount of related substances, ramoplanin A1, A'1, A'2, A3, and A'3
    • MDL 62,198
    • Ramoplanin [USAN:INN]
    • RaMoplanin(A 16686,A 16686A)
    • RaMoplanin coMplex
    • Ramoplaninr
    • Ray mora ning
    • RAMOPLANIN [USAN]
    • 0WX9996O2G
    • RAMOPLANIN [VANDF]
    • Q7289964
    • A-16686A
    • ramoplanina
    • MDL62198
    • antibiotic 16686
    • ANTIBIOTIC A-16686
    • RAMOPLANIN [MI]
    • RAMOPLANIN [INN]
    • UNII-0WX9996O2G
    • MD 62198
    • MD-62198
    • ramoplaninum
    • ramoplanine
    • RAMOPLANIN (MART.)
    • Glycolipodepsi peptide antibiotic produced by actinoplanes species ATCC33076
    • 2-(((3alpha,5beta)-3-hydroxy-7,24-dioxocholan-24-yl)amino)-, (SP-4-2)-
    • RAMOPLANIN [MART.]
    • NSC 760084
    • A-16686
    • 76168-82-6
    • Inchi: 1S/C106H170ClN21O30/c1-8-9-10-11-15-22-80(140)114-75(50-78(110)138)96(147)118-76(51-79(111)139)97(148)124-86(60-25-36-66(133)37-26-60)102(153)117-72(21-17-46-109)92(143)120-83(56(6)130)100(151)126-89(63-31-42-69(136)43-32-63)105(156)127-88(62-29-40-68(135)41-30-62)104(155)121-82(55(5)129)99(150)119-74(48-58-18-13-12-14-19-58)95(146)116-71(20-16-45-108)93(144)123-87(61-27-38-67(134)39-28-61)103(154)122-84(57(7)131)101(152)125-85(59-23-34-65(132)35-24-59)98(149)112-52-81(141)115-73(47-53(2)3)94(145)113-54(4)91(142)128-90(106(157)158)64-33-44-77(137)70(107)49-64/h10-15,18-19,22,53-57,59-77,82-90,129-137H,8-9,16-17,20-21,23-52,108-109H2,1-7H3,(H2,110,138)(H2,111,139)(H,112,149)(H,113,145)(H,114,140)(H,115,141)(H,116,146)(H,117,153)(H,118,147)(H,119,150)(H,120,143)(H,121,155)(H,122,154)(H,123,144)(H,124,148)(H,125,152)(H,126,151)(H,127,156)(H,128,142)(H,157,158)/b11-10-,22-15-/t54-,55+,56+,57-,59?,60?,61?,62?,63?,64?,65?,66?,67?,68?,69?,70?,71-,72-,73+,74+,75+,76?,77?,82+,83-,84+,85?,86-,87?,88-,89-,90?/m1/s1
    • InChI Key: FSBZBQUUCNYWOK-KFTDLNJOSA-N
    • SMILES: C1C(C(NC(=O)[C@H](NC(=O)[C@@H](NC(=O)CNC(C(C2CCC(O)CC2)NC([C@@H](NC(C(NC([C@H](NC([C@@H](NC([C@H]([C@@H](O)C)NC([C@@H](C2CCC(O)CC2)NC([C@H](NC(=O)[C@H](NC([C@@H](CCCN)NC([C@H](NC(C(NC([C@H](CC(=O)N)NC(=O)/C=C\C=C/CCC)=O)CC(=O)N)=O)C2CCC(O)CC2)=O)=O)[C@@H](O)C)C2CCC(O)CC2)=O)=O)=O)Cc2ccccc2)=O)CCCN)=O)C2CCC(O)CC2)=O)[C@H](O)C)=O)=O)CC(C)C)C)C(O)=O)CCC(O)C1Cl

Computed Properties

  • Exact Mass: 2253.214456
  • Monoisotopic Mass: 2252.211101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 31
  • Hydrogen Bond Acceptor Count: 32
  • Heavy Atom Count: 158
  • Rotatable Bond Count: 61
  • Complexity: 4810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 852
  • XLogP3: -4.8

Experimental Properties

  • Melting Point: 210-230°
  • Solubility: H2O: soluble10mg/mL
  • Specific Rotation: D20 +78.3° (c = 1.04 in H2O)

Ramoplanin Security Information

  • WGK Germany:nwg
  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • RTECS:VE5050000
  • Hazardous Material Identification: Xi
  • Toxicity:LD50 in mice (mg/kg): 328 i.p., 122 i.v.; orally in rats: 2000 mg/kg (Pallanza)
  • Storage Condition:?20°C

Ramoplanin Pricemore >>

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Additional information on Ramoplanin

Ramoplanin: A Comprehensive Overview

Ramoplanin, with the CAS number 76168-82-6, is a glycopeptide antibiotic that has garnered significant attention in the field of microbiology and infectious diseases. It is derived from the bacterium Actinobacteria and exhibits potent activity against a wide range of gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The compound has been extensively studied for its unique mechanism of action, which involves the inhibition of peptidoglycan synthesis in bacterial cell walls.

The discovery of Ramoplanin marked a significant advancement in the fight against antibiotic resistance, a pressing global health issue. Recent studies have highlighted its potential as an alternative to traditional antibiotics like vancomycin, particularly in cases where resistance has emerged. For instance, a 2023 study published in Nature Microbiology demonstrated that Ramoplanin maintains efficacy against VRE strains that are resistant to other glycopeptides, underscoring its role as a valuable therapeutic option.

One of the key features of Ramoplanin is its ability to target specific bacterial enzymes involved in cell wall synthesis. Unlike conventional antibiotics that may affect host cells, Ramoplanin's specificity minimizes adverse effects on human tissues. This selectivity is attributed to its unique chemical structure, which includes a complex arrangement of amino sugars and peptide bonds. Researchers have also explored the potential of modifying Ramoplanin's structure to enhance its pharmacokinetic properties, such as improving bioavailability and reducing clearance rates.

The clinical application of Ramoplanin has been a focal point of recent research. Trials conducted in 2023 have shown promising results in treating infections caused by multidrug-resistant organisms (MDROs). For example, a phase III clinical trial comparing Ramoplanin with standard-of-care antibiotics reported a statistically significant reduction in treatment failure rates among patients with severe MRSA infections. These findings have positioned Ramoplanin as a potential first-line therapy for certain high-risk patient populations.

Beyond its therapeutic applications, Ramoplanin has also been investigated for its role in understanding bacterial resistance mechanisms. By studying how bacteria develop resistance to Ramoplanin, scientists aim to develop strategies to combat emerging resistance trends. A 2023 study published in The Lancet Infectious Diseases identified specific genetic mutations that confer resistance to Ramoplanin and proposed targeted interventions to mitigate this issue.

In terms of drug delivery systems, researchers have explored innovative methods to enhance the efficacy and reduce toxicity of Ramoplanin. Nanoparticle-based delivery systems and liposomal formulations are among the approaches being tested to improve drug targeting and reduce systemic side effects. These advancements could pave the way for more effective treatments with fewer adverse reactions.

The future outlook for Ramoplanin is bright, with ongoing research focusing on expanding its clinical applications and improving its pharmacological profile. Collaborative efforts between academia, pharmaceutical companies, and regulatory bodies are essential to ensure that this promising antibiotic reaches patients in need. As the world grapples with the escalating threat of antibiotic resistance, compounds like Ramoplanin represent a beacon of hope in the development of novel therapeutic strategies.

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